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Compound of Interest

Compound Name:
Methyl 4-formyl-2-

hydroxybenzoate

CAS No.: 42137-51-9

Cat. No.: B1628896

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of methyl 4-formyl-2-hydroxybenzoate, a versatile

organic compound with significant applications in synthetic chemistry and drug discovery. We

will delve into its fundamental properties, synthesis, and key applications, offering field-proven

insights and detailed protocols to support your research and development endeavors.

Core Properties and Identification
Methyl 4-formyl-2-hydroxybenzoate is a functionalized aromatic compound characterized by

the presence of a methyl ester, a formyl (aldehyde) group, and a hydroxyl group on a benzene

ring. These functional groups impart a unique reactivity profile, making it a valuable

intermediate in organic synthesis.
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Property Value Source

Molecular Formula C9H8O4 [1][2]

Molecular Weight 180.16 g/mol [1][2]

CAS Number 42137-51-9 [1][2]

Appearance Solid

Purity Typically ≥95%

Storage Conditions Inert atmosphere, 2-8°C [2]

Synonyms: This compound is also known by several other names, including methyl 2-hydroxy-

4-formylbenzoate and 4-Formyl-2-hydroxybenzoic acid methyl ester.[1]

Synthesis and Purification
The synthesis of methyl 4-formyl-2-hydroxybenzoate can be achieved through various

synthetic routes. A common approach involves the formylation of a corresponding phenolic

ester. The choice of synthetic strategy often depends on the availability of starting materials,

desired scale, and required purity.

A representative synthesis could involve the ozonolysis of a suitable precursor. For instance, a

synthetic pathway described in the supporting information for a study on GluN2C-selective

potentiators outlines the dissolution of a precursor compound in dichloromethane (DCM),

followed by cooling and bubbling with ozone gas until a color change is observed.[3]

Experimental Protocol: Illustrative Synthesis via Ozonolysis[3]

Dissolution: Dissolve the starting material (e.g., a vinyl-substituted precursor) in

dichloromethane (DCM) in a flask open to the air.

Cooling: Cool the reaction mixture to -78 °C.

Oxygenation: Pass a stream of O2(g) through the mixture for 5 minutes.
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Ozonolysis: Bubble O3(g) into the mixture until the solution turns blue, indicating the

completion of the reaction.

Work-up: Quench the reaction and proceed with standard aqueous work-up procedures,

including extraction with an organic solvent like ethyl acetate (EtOAc) and washing with

water and brine.

Drying and Concentration: Dry the combined organic layers over a drying agent such as

MgSO4, filter, and concentrate under reduced pressure.

Purification: Purify the crude product using flash column chromatography on silica gel.

Starting Material
(Vinyl Precursor) Dissolve in DCM Cool to -78°C Bubble O2 Bubble O3 Aqueous Work-up Flash Chromatography Methyl 4-formyl-2-hydroxybenzoate

Click to download full resolution via product page

Caption: Illustrative workflow for the synthesis of methyl 4-formyl-2-hydroxybenzoate.

Applications in Drug Development and Organic
Synthesis
The bifunctional nature of methyl 4-formyl-2-hydroxybenzoate makes it a valuable building

block in the synthesis of more complex molecules, including pharmaceutical intermediates.[4]

The aldehyde group can participate in a variety of carbon-carbon and carbon-nitrogen bond-

forming reactions, such as condensations, while the methyl ester can be further functionalized.

[4]

While direct applications of methyl 4-formyl-2-hydroxybenzoate are specific, its structural

isomer, methyl 4-formylbenzoate, is widely used in the synthesis of pharmaceutical

intermediates. For example, it is a precursor for chalcone amide α-glucosidase inhibitors, which

are being investigated for the management of type 2 diabetes.[4] It is also used in the synthesis

of key intermediates for angiotensin II receptor blockers (ARBs) like telmisartan.[4]

Additionally, the broader class of formyl-hydroxybenzoates and their derivatives are recognized

as bioactive precursors in the synthesis of compounds with a range of pharmacological
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activities, including antifungal and anticancer properties.[5]

Analytical Characterization
The identity and purity of methyl 4-formyl-2-hydroxybenzoate are typically confirmed using a

combination of spectroscopic and chromatographic techniques. While a specific ¹H NMR

spectrum for methyl 4-formyl-2-hydroxybenzoate was not found in the provided search

results, the spectrum for the related compound, methyl 4-formylbenzoate, is available and can

provide an indication of the expected chemical shifts for the aromatic protons, the aldehyde

proton, and the methyl ester protons.[6]

Expected Analytical Techniques for Characterization:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical

structure and connectivity of atoms.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the

functional groups (hydroxyl, aldehyde, and ester).

High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Safety and Handling
As with any chemical reagent, proper safety precautions should be taken when handling

methyl 4-formyl-2-hydroxybenzoate. It is classified with the GHS07 pictogram, indicating that

it may cause skin irritation, eye irritation, or respiratory irritation. The H302 hazard statement

suggests it may be harmful if swallowed.

Recommended Handling Procedures:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Avoid inhalation of dust or vapors.
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Avoid contact with skin and eyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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